Cas no 1344056-05-8 (1-(2-amino-3-methylbutyl)-1,3-diazinan-2-one)

• Product Name: 1-(2-amino-3-methylbutyl)-1,3-diazinan-2-one
• CAS No: 1344056-05-8
• MF: C₉H₁₉N₃O
• MW: 185.266661882401
• CID: 5188678
• PubChem ID: 64174020
• Update Time: 2025-06-10

1-(2-amino-3-methylbutyl)-1,3-diazinan-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone, 1-(2-amino-3-methylbutyl)tetrahydro-
• 1-(2-amino-3-methylbutyl)-1,3-diazinan-2-one

• Inchi： 1S/C9H19N3O/c1-7(2)8(10)6-12-5-3-4-11-9(12)13/h7-8H,3-6,10H2,1-2H3,(H,11,13)
• InChI Key： QJPQPIJASFEIIM-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(N)C(C)C)CCCN1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 1-(2-amino-3-methylbutyl)-1,3-diazinan-2-one

Comprehensive Overview of 1-(2-amino-3-methylbutyl)-1,3-diazinan-2-one (CAS No. 1344056-05-8)

1-(2-amino-3-methylbutyl)-1,3-diazinan-2-one (CAS No. 1344056-05-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique diazinan-2-one core and amino-3-methylbutyl side chain, exhibits promising potential in drug discovery and development. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound’s CAS number 1344056-05-8 serves as a critical identifier in regulatory and scientific databases, ensuring accurate tracking in global research initiatives. Its molecular framework, featuring a 1,3-diazinan-2-one ring, is analogous to scaffolds found in bioactive molecules targeting neurological and metabolic pathways. This similarity has spurred investigations into its potential applications for conditions such as cognitive disorders and metabolic syndromes, aligning with current trends in precision medicine and personalized therapeutics.

In the context of green chemistry, 1-(2-amino-3-methylbutyl)-1,3-diazinan-2-one is also being explored for its synthetic efficiency and minimal environmental impact. Recent studies highlight its role in sustainable synthesis, a hot topic among researchers aiming to reduce waste and energy consumption in pharmaceutical production. The compound’s amino and carbonyl functional groups facilitate diverse chemical reactions, making it a valuable intermediate in multicomponent reactions (MCRs) and catalyst-free transformations.

From a commercial perspective, the demand for CAS 1344056-05-8 is driven by its utility in high-throughput screening (HTS) and fragment-based drug design (FBDD). These techniques are pivotal in modern drug discovery, addressing urgent needs such as antibiotic resistance and antiviral therapies. The compound’s 3-methylbutyl moiety enhances lipophilicity, a property critical for optimizing drug-membrane interactions—a frequent search query among medicinal chemists.

Furthermore, 1-(2-amino-3-methylbutyl)-1,3-diazinan-2-one aligns with the growing interest in AI-driven drug discovery. Computational models often leverage its structural data to predict bioactivity, reflecting the intersection of cheminformatics and machine learning. This synergy is a recurring theme in scientific forums and publications, underscoring the compound’s relevance in cutting-edge research.

Quality control and analytical validation of CAS 1344056-05-8 are equally vital. Advanced techniques like HPLC and LC-MS are employed to ensure purity, a concern frequently raised by procurement specialists and lab managers. The compound’s stability under varying pH and temperature conditions further enhances its appeal for industrial-scale applications.

In summary, 1-(2-amino-3-methylbutyl)-1,3-diazinan-2-one (CAS No. 1344056-05-8) represents a multifaceted tool in contemporary science. Its structural elegance, synthetic adaptability, and therapeutic potential position it at the forefront of innovations in drug development, sustainable chemistry, and computational biology. As research progresses, this compound is poised to address some of the most pressing challenges in healthcare and environmental sustainability.